Cas no 1179-29-9 (Diacetyl Bis(2,4-dinitrophenylhydrazone))

• Product Name: Diacetyl Bis(2,4-dinitrophenylhydrazone)
• CAS No: 1179-29-9
• MF: C₁₆H₁₄N₈O₈
• MW: 446.331161975861
• CID: 208961
• PubChem ID: 6813044
• Update Time: 2025-04-19

Diacetyl Bis(2,4-dinitrophenylhydrazone) Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanedione,2,3-bis[2-(2,4-dinitrophenyl)hydrazone]
• Diacetyl Bis(2,4-dinitrophenylhydrazone)
• N-[3-[(2,4-dinitrophenyl)hydrazinylidene]butan-2-ylideneamino]-2,4-dinitroaniline
• 1179-29-9
• 1ST163233
• 2,3-Butanedione-bis-2,4-DNPH

• Inchi： 1S/C16H14N8O8/c1-9(17-19-13-5-3-11(21(25)26)7-15(13)23(29)30)10(2)18-20-14-6-4-12(22(27)28)8-16(14)24(31)32/h3-8,19-20H,1-2H3
• InChI Key： XCSLKVHFIVYYTR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NN=C(C)C(C)=NNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 446.09300
• Monoisotopic Mass: 446.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 232A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.64
• Boiling Point: 615.9°Cat760mmHg
• Flash Point: 326.3°C
• Refractive Index: 1.707
• PSA: 232.06000
• LogP: 5.83400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes